Cyclobutylhydrazine
Overview
Description
Cyclobutylhydrazine is a chemical compound with the molecular formula C4H10N2 . It has an average mass of 86.136 Da and a monoisotopic mass of 86.084396 Da .
Molecular Structure Analysis
Cyclobutylhydrazine has a simple structure with a cyclobutyl group attached to a hydrazine group . It has 2 hydrogen bond acceptors, 3 hydrogen bond donors, and 1 freely rotating bond .Physical And Chemical Properties Analysis
Cyclobutylhydrazine has a density of 1.0±0.1 g/cm3, a boiling point of 168.4±7.0 °C at 760 mmHg, and a vapour pressure of 1.6±0.3 mmHg at 25°C . It has an enthalpy of vaporization of 40.5±3.0 kJ/mol and a flash point of 60.4±21.8 °C . The index of refraction is 1.499, and it has a molar refractivity of 25.8±0.4 cm3 .Scientific Research Applications
Pharmaceutical Research
Hydrazones possess unique biological actions and excellent coordination abilities, making them significant in pharmaceutical research. They have been studied for their potential use in cancer treatment due to their chemotherapeutic properties .
Drug Discovery
Four-membered heterocycles, like Cyclobutylhydrazine, are analogs to six-membered monocyclic compounds with heteroatoms. They have been recognized for their chemical stability and potential as surrogates in drug discovery .
Environmental Chemistry
Cyclodextrins and related compounds have been explored for environmental applications such as filtration, purification, and separation processes .
Safety and Hazards
In case of inhalation, it is advised to move the victim into fresh air and give artificial respiration if necessary . If it comes into contact with the skin, it should be washed off with soap and plenty of water . If it comes into contact with the eyes, they should be rinsed thoroughly with plenty of water for at least 15 minutes . If swallowed, the mouth should be rinsed with water, but vomiting should not be induced .
properties
IUPAC Name |
cyclobutylhydrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10N2/c5-6-4-2-1-3-4/h4,6H,1-3,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HQFQTTNMBUPQAY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40595687 |
Source
|
| Record name | Cyclobutylhydrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40595687 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
86.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
742673-64-9 |
Source
|
| Record name | Cyclobutylhydrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40595687 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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